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Cat. No.: B12405786 Get Quote

Application Notes and Protocols for
SIAIS164018
For Researchers, Scientists, and Drug Development Professionals

Introduction
SIAIS164018 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to

induce the degradation of Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor

Receptor (EGFR). As a bifunctional molecule, SIAIS164018 recruits these target proteins to the

E3 ubiquitin ligase machinery, leading to their ubiquitination and subsequent degradation by the

proteasome. This compound has demonstrated significant anti-proliferative activity in cancer

cell lines, inducing G1 cell cycle arrest and apoptosis.[1][2] Furthermore, SIAIS164018 has

been shown to inhibit cancer cell migration and invasion by down-regulating the protein levels

of FAK, PYK2, FER, RSK1, and GAK.[1][2] These attributes make SIAIS164018 a valuable tool

for research in oncology and drug development.

Physicochemical Properties
SIAIS164018 is a solid powder, typically light brown to brown in appearance. Its molecular

formula is C43H48ClN10O7P, with a molecular weight of approximately 883.34 g/mol .[3]
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The solubility of SIAIS164018 in common laboratory solvents is a critical factor for the design

and reproducibility of in vitro and in vivo experiments. Based on available data, Dimethyl

Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions.

Table 1: Solubility of SIAIS164018

Solvent Solubility Notes

DMSO ~75 mg/mL (~81.54 mM)[4]

A clear solution of at least 2.5

mg/mL (2.83 mM) can also be

achieved.[5]

Ethanol No quantitative data available.
Likely has lower solubility than

in DMSO.

Water
Presumed to be low (< 1

mg/mL).

For aqueous-based assays,

dilution from a DMSO stock is

recommended.

Protocol for Preparation of a 10 mM DMSO Stock
Solution
Materials:

SIAIS164018 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:
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Pre-weigh SIAIS164018: Accurately weigh the desired amount of SIAIS164018 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 0.883 mg of SIAIS164018.

Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the

SIAIS164018 powder. For a 10 mM solution, if you weighed 0.883 mg, you would add 100 µL

of DMSO.

Dissolve the Compound: Vortex the solution vigorously until the SIAIS164018 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Stock Solution Preparation Workflow

1. Weigh SIAIS164018 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C
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Caption: Workflow for SIAIS164018 stock solution preparation.

In Vitro Experimental Protocols
SIAIS164018 has been utilized in various cell-based assays to investigate its biological activity.

Below is a general protocol for treating cancer cell lines with SIAIS164018.

General Protocol for Cell-Based Assays
Materials:

Cancer cell lines (e.g., Calu-1, MDA-MB-231, SR, H1975)

Complete cell culture medium

SIAIS164018 DMSO stock solution (e.g., 10 mM)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

Cell Seeding: Seed the desired cancer cell line into multi-well plates at a density appropriate

for the specific assay and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the

SIAIS164018 DMSO stock solution. Prepare serial dilutions of the stock solution in complete

cell culture medium to achieve the desired final concentrations (e.g., 0.01 nM to 1000 nM).

Ensure the final DMSO concentration in the culture medium is consistent across all

treatments and does not exceed a level that affects cell viability (typically ≤ 0.1%).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of SIAIS164018. Include a vehicle control (medium
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with the same final concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 16, 24, 48, or 72 hours),

depending on the experimental endpoint.[1][2]

Downstream Analysis: Following incubation, cells can be harvested and processed for

various downstream analyses, such as:

Cell Proliferation Assays: (e.g., MTT, CellTiter-Glo)

Western Blot Analysis: To assess the degradation of target proteins (ALK, EGFR, FAK,

etc.).

Cell Cycle Analysis: (e.g., by flow cytometry after propidium iodide staining).

Apoptosis Assays: (e.g., Annexin V/PI staining).

Cell Migration and Invasion Assays: (e.g., wound healing, transwell assays).

Signaling Pathway
SIAIS164018 functions as a PROTAC, inducing the degradation of specific target proteins. Its

primary targets are ALK and EGFR. By linking these kinases to an E3 ubiquitin ligase,

SIAIS164018 triggers their polyubiquitination and subsequent degradation by the 26S

proteasome. This leads to the downregulation of downstream signaling pathways that are

crucial for cancer cell survival and proliferation. Additionally, SIAIS164018 has been observed

to induce the degradation of other oncoproteins involved in metastasis, such as FAK and

PYK2.
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SIAIS164018 Mechanism of Action
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Caption: SIAIS164018-induced protein degradation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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